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Compound of Interest

3-Chloro-4-methylbenzenesulfonyl
Compound Name:
fluoride

cat. No.: B1296305

An In-depth Technical Guide to 3-Chloro-4-
methylbenzenesulfonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Chloro-4-methylbenzenesulfonyl fluoride, a versatile reagent with growing
importance in chemical synthesis and drug discovery. This document details its structural and
physicochemical characteristics, reactivity, and potential applications, supported by
experimental data and protocols.

Core Properties and Data

3-Chloro-4-methylbenzenesulfonyl fluoride is an aromatic sulfonyl fluoride compound. Its
structure features a benzene ring substituted with a chloro group, a methyl group, and a
sulfonyl fluoride functional group.

Table 1: Physical and Chemical Properties of 3-Chloro-4-methylbenzenesulfonyl Fluoride
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Property Value Source(s)
CAS Number 25300-22-5 [1][21[3]
Molecular Formula C7HeCIFO2S [11[2][3]
Molecular Weight 208.64 g/mol [2]

Boiling Point 262.9 °C at 760 mmHg

Density 1.406 g/cm3

Flash Point 112.8 °C

Melting Point Not available

. Soluble in many organic
Solubility _ o [4]
solvents; low solubility in water.

Synthesis and Reactivity

A common synthetic route to arylsulfonyl fluorides involves the conversion of the corresponding
sulfonyl chlorides. While a specific detailed protocol for the synthesis of 3-Chloro-4-
methylbenzenesulfonyl fluoride is not readily available in the provided search results, a
general approach can be inferred from the synthesis of similar compounds.

General Synthetic Approach: Halide Exchange

A prevalent method for synthesizing sulfonyl fluorides is through the halide exchange reaction
of the corresponding sulfonyl chloride with a fluoride salt.

Diagram 1: General Synthesis of Arylsulfonyl Fluorides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]
e 2. 19F [nmr.chem.ucsb.edu]

o 3. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1296305?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296305?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/pdf/10.1021/acs.jmedchem.4c02112
https://nmr.chem.ucsb.edu/docs/19Fshifts.html
https://www.researchgate.net/profile/Andrew-Pienaar/post/What-are-steps-to-interpret-FTIR/attachment/59d624e579197b8077983369/AS%3A315241945075713%401452170944486/download/05+IR+chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 4. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC
Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]

 To cite this document: BenchChem. [3-Chloro-4-methylbenzenesulfonyl fluoride physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296305#3-chloro-4-methylbenzenesulfonyl-fluoride-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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